Cas no 78064-96-7 (4-(Pyrrolidin-1-ylmethyl)benzonitrile Hydrochloride)

• Product Name: 4-(Pyrrolidin-1-ylmethyl)benzonitrile Hydrochloride
• CAS No: 78064-96-7
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 581592
• PubChem ID: 4962803
• Update Time: 2025-04-19

4-(Pyrrolidin-1-ylmethyl)benzonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1-pyrrolidinylmethyl)-
• 4-(pyrrolidin-1-ylmethyl)benzonitrile
• 4-(Pyrrolidin-1-ylmethyl)benzonitrile hydrochloride
• 4-(1-pyrrolidin-1-ylmethyl)-benzonitrile
• 4-(pyrrolidin-1-ylmethyl)-benzonitrile
• AC1NLR65
• AC1Q4R37
• AG-H-13074
• CTK2I1115
• HMS1736G10
• N-(p-cyanobenzyl)pyrrolidine
• SureCN150808
• AKOS015888759
• 4-(Pyrrolidin-1-ylmethyl)benzonitrilehydrochloride
• A865103
• 2103392-56-7
• 78064-96-7
• BS-24337
• 4-(pyrrolidin-1-ylmethyl)benzonitrile;hydrochloride
• MFCD13857415
• AKOS000198530
• 4-[(pyrrolidin-1-yl)methyl]benzonitrile
• CS-0212964
• ALBB-013032
• CURIZTVQZBYWBR-UHFFFAOYSA-N
• Z54750387
• benzonitrile, 4-(1-pyrrolidinylmethyl)-, hydrochloride
• DTXSID10407167
• SCHEMBL150808
• EN300-14064
• Benzonitrile,4-(1-pyrrolidinylmethyl)-
• A1-78999
• G30372
• 4-(Pyrrolidin-1-ylmethyl)benzonitrile Hydrochloride

• MDL： MFCD07325398
• Inchi： 1S/C12H14N2.ClH/c13-9-11-3-5-12(6-4-11)10-14-7-1-2-8-14;/h3-6H,1-2,7-8,10H2;1H
• InChI Key： FMWKVTSUELIPSO-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC(C#N)=CC=2)CCCC1

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 187.123523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 2

Experimental Properties

• Density: 1.09
• Boiling Point: 302.9°C at 760 mmHg
• Flash Point: 126.2°C
• PSA: 27.03

4-(Pyrrolidin-1-ylmethyl)benzonitrile Hydrochloride Security Information

• HazardClass：IRRITANT